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Compound of Interest

Compound Name: 3-Hydroxyazetidine hydrochloride

Cat. No.: B016518

Essential Safety and Handling Guide for 3-
Hydroxyazetidine Hydrochloride

This guide provides immediate, essential safety protocols and logistical information for handling
3-Hydroxyazetidine hydrochloride in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe operational procedures and
proper disposal.

Hazard Identification and Classification

3-Hydroxyazetidine hydrochloride is a chemical compound that requires careful handling
due to its potential health hazards. Understanding its classification is the first step toward safe
laboratory practices.
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Hazard GHS Hazard . .

o Signal Word Hazard Pictograms
Classification Statement
Acute Toxicity, Oral H302: Harmful if

Danger[2] GHSO07

(Category 4) swallowed[1][2][3]
Skin

) o H315: Causes skin
Corrosion/Irritation o GHSO07

irritation[1][2][3]

(Category 2)
Serious Eye

o H318: Causes serious
Damage/Eye Irritation GHSO05
eye damage[1][2][3]
(Category 1)

Specific Target Organ

Toxicity — Single H335: May cause

Exposure (Category respiratory irritation[1] GHSO07
3), Respiratory Tract [2][3]

Irritation

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety when handling 3-Hydroxyazetidine hydrochloride.
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Protection Type

Required Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or Chemical goggles[1]
[4]

A face shield may be
necessary if there is a risk of
splashing[4]. Ensure
compliance with OSHA's 29
CFR 1910.133 or European
Standard EN166[5].

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber)[6]

Inspect gloves for any damage
before use. Use proper glove
removal technique to avoid
skin contact. Dispose of
contaminated gloves after

use[6].

Lab coat or other protective
clothing[1][4][7]

Work clothes should be

laundered separately[1].

Respiratory Protection

Dust respirator (e.g., N95)[4]

Recommended when handling
the solid form to avoid dust
inhalation. Use in a well-
ventilated area, preferably with

local exhaust ventilation[1][5]

[71.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Step 1: Receiving and Storage

e Upon receipt, inspect containers for any signs of damage or leaks.

o Store in the original, tightly sealed containers in a cool, dry, and well-ventilated area[1][5][7].

o The storage area should be locked to restrict unauthorized access[1][7].
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» Keep away from incompatible materials such as strong oxidizing agents, and do not store
near foodstuff containers[1][5][7].

Step 2: Safe Handling Procedures

Always handle this compound in a well-ventilated space or under a chemical fume hood[1][5]

[71.

Avoid the formation of dust[1][5][7].

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation[5].

Do not eat, drink, or smoke in the designated handling area[1][5].

After handling, wash hands and any exposed skin thoroughly with soap and water[1][2][5].

Step 3: Spill Response Protocol In the event of a spill, follow the procedures outlined in the
workflow below.
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Spill Detected

Assess Spill Size
(Minor or Major?)

Evacuate the area and move upwind.

'

Clean up spill using dry methods. :
Avoid generating dust. Alert emergency services

Vacuum or sweep material. SIS 2 111 DI

i i

Place spilled material in a Prevent spillage from entering drains
labeled, sealable container for disposal. or water courses.

I
Once safe to do so
I

Decontaminate the area and
all equipment used for cleanup.

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 3-Hydroxyazetidine hydrochloride.
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Step 4: Waste Disposal

All waste materials, including contaminated PPE and cleaning materials, must be disposed
of as hazardous waste[5].

» Dispose of the contents and container at an authorized hazardous or special waste collection
point in accordance with local, regional, and national regulations[1][5].

o For empty containers, the first rinse should be collected and disposed of as hazardous
waste. For highly toxic chemicals, the first three rinses must be collected[8].

e Ensure all waste containers are correctly labeled with the full chemical name and associated
hazards[8].

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Exposure Route First Aid Instructions

Immediately rinse cautiously with water for at

least 15 minutes.[5] If present, remove contact
Eye Contact o ) o

lenses if it is easy to do so and continue rinsing.

[1] Seek immediate medical attention[1][2].

Remove contaminated clothing immediately.[9]

Flush the affected skin and hair with plenty of
Skin Contact running water and soap, if available.[1] If skin

irritation persists, seek medical attention[4][5].

Wash contaminated clothing before reusing it[1].

Move the exposed person to fresh air at once

and keep them in a position comfortable for

Inhalation )
breathing.[1][5][9] If the person feels unwell, call
a poison center or a doctor[5][10].
Rinse the mouth with water.[1][5] Immediately
Ingestion give a glass of water.[1] Call a poison center or

a doctor if you feel unwell[1][5].
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Hydroxyazetidine hydrochloride.

Property Value

Molecular Formula CsHsCINOJ3]

Molecular Weight 109.55 g/mol [3]

Appearance White to off-white crystalline powder[11][12]
Melting Point 85-90 °C

Solubility Soluble in water[7][12]

CAS Number 18621-18-6[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Hydroxyazetidine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016518#personal-protective-equipment-for-handling-
3-hydroxyazetidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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